Cas no 1807286-84-5 (Methyl 3-cyano-4-hydroxymethyl-2-nitrobenzoate)

• Product Name: Methyl 3-cyano-4-hydroxymethyl-2-nitrobenzoate
• CAS No: 1807286-84-5
• MF: C₁₀H₈N₂O₅
• MW: 236.18092250824
• CID: 4952068
• Update Time: 2025-05-21

Methyl 3-cyano-4-hydroxymethyl-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-hydroxymethyl-2-nitrobenzoate

• Inchi： 1S/C10H8N2O5/c1-17-10(14)7-3-2-6(5-13)8(4-11)9(7)12(15)16/h2-3,13H,5H2,1H3
• InChI Key： RYXYOGDYJDQWLQ-UHFFFAOYSA-N
• SMILES： OCC1C=CC(C(=O)OC)=C(C=1C#N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 355
• XLogP3: 0.4
• Topological Polar Surface Area: 116

Additional information on Methyl 3-cyano-4-hydroxymethyl-2-nitrobenzoate

Methyl 3-cyano-4-hydroxymethyl-2-nitrobenzoate (CAS No. 1807286-84-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-cyano-4-hydroxymethyl-2-nitrobenzoate, identified by its CAS number 1807286-84-5, is a significant compound in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular disorders. Its unique structural features, including the presence of a cyano group, a hydroxymethyl moiety, and a nitro substituent, make it a versatile building block for medicinal chemists.

The< strong>3-cyano group introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. The< strong>4-hydroxymethyl group provides a site for further functionalization, allowing for the introduction of additional pharmacophores or modifications that can fine-tune the biological activity of the final drug candidate. The< strong>2-nitro substituent, while potentially reactive, also contributes to the molecule's electronic properties, influencing its reactivity and stability in synthetic pathways.

In recent years, there has been growing interest in the development of novel therapeutics for neurological disorders. Methyl 3-cyano-4-hydroxymethyl-2-nitrobenzoate has emerged as a valuable precursor in the synthesis of compounds that modulate neurotransmitter systems. For instance, derivatives of this molecule have been explored as potential monoamine oxidase (MAO) inhibitors, which are known to have therapeutic benefits in conditions such as depression and Parkinson's disease. The< strong>cyano and< strong>hydroxymethyl functional groups are particularly important in these derivatives, as they can be selectively modified to enhance binding affinity and reduce side effects.

The pharmaceutical industry has also leveraged Methyl 3-cyano-4-hydroxymethyl-2-nitrobenzoate in the development of cardiovascular drugs. Researchers have synthesized analogs of this compound that exhibit vasodilatory properties, making them promising candidates for treating conditions like hypertension and angina. The< strong>nitro group plays a critical role in these applications, as it can be reduced to an amine under specific conditions, altering the electronic distribution and bioactivity of the molecule.

The synthesis of Methyl 3-cyano-4-hydroxymethyl-2-nitrobenzoate typically involves multi-step organic reactions, starting from readily available aromatic precursors. The process often begins with nitration to introduce the< strong>2-nitro substituent, followed by cyanation to add the cyano group. Subsequent functionalization at the< strong>4-hydroxymethyl position is achieved through selective hydroxylation or etherification techniques. These synthetic routes highlight the compound's versatility and its potential for further chemical manipulation.

The environmental impact of synthesizing Methyl 3-cyano-4-hydroxymethyl-2-nitrobenzoate is another area of increasing concern. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and reduce hazardous byproducts. Researchers are exploring catalytic processes that employ recyclable catalysts and solvent-free reactions to improve sustainability. Additionally, biocatalytic approaches using enzymes have shown promise in selectively functionalizing this compound without generating harmful waste.

The future prospects for Methyl 3-cyano-4-hydroxymethyl-2-nitrobenzoate are promising, with ongoing research uncovering new applications in drug development. As our understanding of disease mechanisms evolves, so does our ability to design targeted therapies based on compounds like this one. The continued exploration of its pharmacological potential will likely lead to innovative treatments for a wide range of diseases.